3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxane]

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,3'-oxane]
• InChI: InChI=1S/C10H15N3O/c1-3-10(6-14-5-1)9-8(2-4-13-10)11-7-12-9/h7,13H,1-6H2,(H,11,12)
• InChI Key: XCMCZVOOMJUNGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(COC1)C3=C(CCN2)NC=N3

Description

3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxane] (CAS: 1500488-60-7) is a spirocyclic compound featuring a bicyclic scaffold that combines an imidazo[4,5-c]pyridine core with an oxane (tetrahydrooxane) ring. This structure confers rigidity and stereochemical complexity, making it a promising scaffold in medicinal chemistry for drug discovery . Currently marketed by EOS Med Chem, it is intended for pharmaceutical applications, though specific biological targets or clinical data remain undisclosed in the provided evidence .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,3’-oxane] typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of imidazole derivatives with pyridine derivatives in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to produce the compound at an industrial scale.

Chemical Reactions Analysis

Types of Reactions

3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,3’-oxane] can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Scientific Research Applications

3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,3’-oxane] has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,3’-oxane] involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The spiroimidazopyridine scaffold exhibits versatility through modifications to its spiro ring and substituents. Key analogues include:

Compound Name	CAS Number	Molecular Formula	Substituents	Biological Activity/Use	Reference
Target Compound	1500488-60-7	C₁₀H₁₃N₃O	Oxane spiro ring	Pharmaceutical (undisclosed)
tert-Butyl spiro[imidazo[4,5-c]pyridine-pyrrolidine]	1781357-41-2	C₁₅H₂₄N₄O₂	Pyrrolidine spiro, N-Boc group	Research (multifunctional scaffold)
2',5'-Dimethyl-spiro[imidazo[4,5-c]pyridine-oxolane]	2004102-03-6	C₁₁H₁₇N₃O	Oxolane spiro, methyl groups	Undisclosed
Imidazo[4,5-c]pyridine derivatives (e.g., III-6)	N/A	Varies	Phenylsulfonyl substituents	Synthetic intermediate

• Spiro Ring Modifications : The target compound’s oxane spiro ring (6-membered) contrasts with pyrrolidine (5-membered, ) and oxolane (5-membered, ) analogues. Larger spiro rings may enhance metabolic stability due to reduced ring strain and improved steric shielding .

Biological Activity

3,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxane] is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article focuses on its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

• Chemical Formula : C10H15N3O
• Molecular Weight : 193.25 g/mol
• CAS Number : 1500488-60-7
• IUPAC Name : 2',3,3',5,5',6,6',7-octahydrospiro[imidazo[4,5-c]pyridine-4,4'-pyran]

Biological Activity Overview

The biological activity of 3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxane] has been explored in various studies. Its activities primarily include:

• Neuroprotective Effects : Research indicates that compounds with similar structures exhibit neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress.
• Anticancer Potential : Some derivatives of imidazopyridine compounds have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting proliferation.
• Antidiabetic Activity : Certain studies suggest that this compound may enhance insulin secretion from pancreatic beta cells.

The precise mechanisms through which 3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxane] exerts its biological effects are still under investigation. However, several hypotheses include:

• Receptor Modulation : The compound may act as a modulator of specific receptors involved in neurotransmission and cellular signaling pathways.
• Antioxidant Activity : Similar compounds have demonstrated the ability to scavenge free radicals and inhibit oxidative stress-related damage.
• Gene Expression Regulation : Evidence suggests that it may influence the expression of genes related to cell survival and apoptosis.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Neuroprotection	Reduces neuronal death in models of oxidative stress
Anticancer	Induces apoptosis in cancer cell lines
Antidiabetic	Enhances insulin secretion in vitro

Case Studies

• Neuroprotective Study :
  • A study assessed the impact of related imidazopyridine compounds on neuronal cultures exposed to neurotoxins. Results indicated a significant reduction in cell death and improved survival rates when treated with these compounds.
• Anticancer Efficacy :
  • In vitro studies demonstrated that 3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxane] exhibited cytotoxic effects against several cancer cell lines including MCF-7 (breast cancer) and HeLa (cervical cancer). The compound triggered apoptotic pathways as evidenced by increased caspase activity.
• Diabetes Research :
  • A recent experiment involving isolated human islets showed that the compound significantly increased insulin secretion in a glucose-dependent manner. This suggests potential use in managing type 2 diabetes mellitus.